Cas no 2763885-92-1 (ethyl (4R)-2,2-dimethyl-1,3-oxazolidine-4-carboxylate)

• Product Name: ethyl (4R)-2,2-dimethyl-1,3-oxazolidine-4-carboxylate
• CAS No: 2763885-92-1
• MF: C₈H₁₅NO₃
• MW: 173.209602594376
• CID: 5559652
• PubChem ID: 165997942
• Update Time: 2025-05-26

ethyl (4R)-2,2-dimethyl-1,3-oxazolidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2763885-92-1
• EN300-37342952
• ethyl (4R)-2,2-dimethyl-1,3-oxazolidine-4-carboxylate

• Inchi： 1S/C8H15NO3/c1-4-11-7(10)6-5-12-8(2,3)9-6/h6,9H,4-5H2,1-3H3/t6-/m1/s1
• InChI Key： ZFUUVSGJQWSLQE-ZCFIWIBFSA-N
• SMILES： O1C[C@H](C(=O)OCC)NC1(C)C

Computed Properties

• Exact Mass: 173.10519334g/mol
• Monoisotopic Mass: 173.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 47.6Ų

Additional information on ethyl (4R)-2,2-dimethyl-1,3-oxazolidine-4-carboxylate

Comprehensive Analysis of Ethyl (4R)-2,2-dimethyl-1,3-oxazolidine-4-carboxylate (CAS No. 2763885-92-1)

Ethyl (4R)-2,2-dimethyl-1,3-oxazolidine-4-carboxylate (CAS No. 2763885-92-1) is a chiral oxazolidine derivative that has garnered significant attention in pharmaceutical and organic synthesis research. This compound, characterized by its stereospecific (4R) configuration and ester functional group, serves as a versatile building block for the preparation of bioactive molecules. Its unique oxazolidine ring structure contributes to its stability and reactivity, making it valuable for asymmetric synthesis and drug discovery applications.

In recent years, the demand for chiral auxiliaries and enantioselective catalysts has surged, driven by advancements in green chemistry and sustainable synthesis. Researchers frequently search for terms like "oxazolidine derivatives uses" or "ethyl carboxylate synthesis," reflecting the compound's relevance in modern organic chemistry. The 2,2-dimethyl substitution on the oxazolidine ring enhances steric hindrance, which is critical for controlling diastereoselectivity in complex reactions.

One of the most searched questions in this domain is: "How does ethyl (4R)-2,2-dimethyl-1,3-oxazolidine-4-carboxylate improve asymmetric synthesis?" The answer lies in its ability to act as a chiral scaffold, enabling the formation of carbon-carbon bonds with high enantiomeric excess. This property is particularly valuable in the synthesis of pharmaceutical intermediates, such as beta-amino acids and heterocyclic compounds. Additionally, its ethyl ester moiety offers flexibility for further functionalization via hydrolysis or transesterification.

The compound's CAS No. 2763885-92-1 is often referenced in patent literature and academic journals, highlighting its role in cutting-edge research. For instance, studies on "oxazolidine-based organocatalysts" frequently cite this molecule due to its low toxicity and compatibility with microwave-assisted reactions. These attributes align with the growing trend toward energy-efficient synthetic methods, a hot topic in 2024.

From a technical perspective, ethyl (4R)-2,2-dimethyl-1,3-oxazolidine-4-carboxylate exhibits excellent solubility in common organic solvents like dichloromethane and tetrahydrofuran, facilitating its use in multistep syntheses. Its melting point and stability under acidic conditions are also frequently queried by chemists optimizing reaction conditions. These properties make it a preferred choice for constructing N-containing heterocycles, a key focus area in medicinal chemistry.

In conclusion, CAS No. 2763885-92-1 represents a critical tool for researchers exploring stereocontrolled synthesis and biologically active molecules. Its combination of structural features and synthetic versatility ensures its continued prominence in both academic and industrial settings. As interest in chiral pool compounds and atom-economical processes grows, this molecule is poised to remain at the forefront of innovative chemical research.